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Abstract

3-Feruloylquinic acid (3-FQA), a prominent member of the hydroxycinnamic acid family,
stands as a critical secondary metabolite in the sophisticated defense arsenal of plants.
Formed through the phenylpropanoid pathway, this compound is an ester of ferulic acid and
quinic acid.[1] Its production is often significantly upregulated in response to biotic stresses,
including pathogen infection and herbivory. 3-FQA exhibits a spectrum of protective
bioactivities, functioning as an antimicrobial agent against pathogenic fungi and bacteria, a
feeding deterrent to insects, and a potent antioxidant that mitigates cellular damage from
oxidative stress during an immune response. This guide provides a comprehensive overview of
the biosynthesis of 3-FQA, its signaling pathways, its quantified roles in plant defense, and
detailed experimental protocols for its study, serving as a vital resource for researchers in plant
science and drug discovery.

Chemical and Physical Properties

3-O-feruloyl-D-quinic acid is a derivative of D-quinic acid, characterized by the esterification of
the hydroxyl group at position 3 with trans-ferulic acid.[1] It is a key plant metabolite found in
various species.[1]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b104435?utm_src=pdf-interest
https://www.benchchem.com/product/b104435?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-O-Feruloylquinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-O-Feruloylquinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-O-Feruloylquinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Data

(1S,3R,4R,5R)-1,3,4-trihydroxy-5-[(E)-3-(4-
IUPAC Name hydroxy-3-methoxyphenyl)prop-2-

enoyl]oxycyclohexane-1-carboxylic acid[1]

Molecular Formula C17H2009[1]
Molecular Weight 368.3 g/mol
CAS Number 62929-69-5
Physical Description Solid
Melting Point 196 - 197 °C

Biosynthesis of 3-Feruloylquinic Acid

The synthesis of 3-FQA is an integral part of the broader phenylpropanoid pathway, a
fundamental metabolic route for the production of a vast array of phenolic compounds in plants.
The pathway begins with the amino acid L-phenylalanine.

The key steps involved are:

» Deamination: Phenylalanine ammonia-lyase (PAL) catalyzes the conversion of L-
phenylalanine to cinnamic acid.

o Hydroxylation: Cinnamate 4-hydroxylase (C4H) hydroxylates cinnamic acid to produce p-
coumaric acid.

 Ligation: 4-coumarate:CoA ligase (4CL) activates p-coumaric acid by attaching it to
Coenzyme A, forming p-coumaroyl-CoA.

« Esterification: Hydroxycinnamoyl-CoA:quinate hydroxycinnamoyl transferase (HQT) transfers
the p-coumaroyl group to quinic acid, forming p-coumaroy! quinate.

o Hydroxylation: p-coumaroyl 3'-hydroxylase (C3'H) then hydroxylates the p-coumaroyl quinate
to produce caffeoyl quinate.
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» Methylation: Caffeoyl-CoA O-methyltransferase (CCoAOMT) is involved in the subsequent
methylation step that leads to the formation of feruloyl-CoA, which is then transferred to
quinic acid by HQT to yield 3-feruloylquinic acid.
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Caption: Biosynthesis pathway of 3-Feruloylquinic acid.

Role of 3-Feruloylquinic Acid in Plant Defense

Phenolic compounds are integral to plant defense, acting as pre-formed barriers or being
rapidly synthesized upon stress. 3-FQA contributes to this defense system through several
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mechanisms.

Antimicrobial Activity

Hydroxycinnamic acids and their derivatives can exert antimicrobial effects through various
mechanisms, including the disruption of microbial cell membranes, inhibition of enzymes, and
deprivation of essential metal ions. While specific data for pure 3-FQA against a wide range of
plant pathogens is an area requiring further research, studies on plant extracts rich in
feruloylquinic acid derivatives show significant inhibitory effects against pathogenic bacteria
and fungi. For instance, ferulic acid esters have demonstrated notable antibacterial activity
against the plant pathogen Ralstonia solanacearum. Similarly, extracts containing various
phenolic acids have shown fungicidal action against multiple species of Fusarium.

Activity Metric

Compound/Extract  Target Organism (MIC) Reference
Ferulic Acid Ester Ralstonia
0.64 mg/mL

(Chlorobutyl ferulate) solanacearum
Phenolic Acid Extracts  Fusarium culmorum 0.20% (2 mg/mL)
Gallic Acid (Related Methicillin-resistant S.

] 32 pg/mL
Phenolic) aureus (MRSA)

Insect Antifeedant Activity

Many phenolic compounds deter insect feeding, reducing herbivory pressure. They can make
plant tissues unpalatable or interfere with the insect's digestive processes. Plant extracts
containing a mixture of phenolics, including chlorogenic and feruloylquinic acids, have shown
antifeedant properties against generalist herbivores like Spodoptera species. The antifeedant
effect is often dose-dependent, with higher concentrations leading to greater feeding
deterrence.
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Plant Extract Activity Metric (%
(Active Target Organism Antifeedant Reference
Components) Activity)
Strychnos nuxvomica )
Spodoptera litura 88.98%
(Ethyl acetate extract)
Vitex negundo i
Spodoptera litura 86.41%

(Hexane extract)

Neem Seed Kernel

Spodoptera frugiperda  High
Extract (Azadirachtin) pocop aP J

Antioxidant Activity

Pathogen infection often triggers a rapid generation of reactive oxygen species (ROS) in the
plant, a phenomenon known as the "oxidative burst." While ROS are crucial for signaling and
direct antimicrobial action, excessive accumulation can cause oxidative damage to host cells.
3-FQA, as a phenolic compound, is an effective radical scavenger, helping to neutralize ROS
and protect the plant's cellular machinery.

Assay Activity Metric (ICso) Reference
ABTS Radical Scavenging 0.017 mg/mL
DPPH Radical Scavenging 0.06 mg/mL

Hydroxy Radical Scavenging 0.49 mg/mL

Induction and Signaling Pathways

The accumulation of 3-FQA is not static; it is a dynamic process regulated by complex signaling
networks initiated by the plant's perception of danger signals. These signals, known as elicitors,
can be pathogen-associated molecular patterns (PAMPSs), such as fungal chitin or bacterial
flagellin, or damage-associated molecular patterns (DAMPS) released from wounded plant
cells.
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The recognition of these elicitors by pattern recognition receptors (PRRs) on the plant cell
surface triggers a cascade of downstream events. This typically involves an influx of Ca2* ions
and the activation of a mitogen-activated protein kinase (MAPK) cascade. These activated
kinases phosphorylate and activate specific transcription factors (e.g., MYB, WRKY), which
then bind to the promoter regions of defense-related genes, including the enzymes of the
phenylpropanoid pathway (PAL, C4H, 4CL, etc.). This transcriptional reprogramming leads to
the rapid biosynthesis and accumulation of defensive compounds like 3-FQA at the site of
infection or stress.
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Caption: Elicitor-induced signaling for 3-FQA biosynthesis.
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Experimental Protocols & Workflows
General Experimental Workflow

The investigation of 3-FQA's bioactivity follows a structured workflow, from extraction to final
bioassay, to ensure reproducible and reliable results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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